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Compound Focus: Bromofluoromethane

CAS No.: 373-52-4

Cat. No.: S598397

The following table consolidates the key physical and solubility data for Bromofluoromethane (CH2BrF):

Property Value

Molecular Formula CH2BrF [1]

Molar Mass 112.93 g/mol [1]
Physical State (at std. cond.) Gas [1]

Boiling Point 19 °C (66 °F; 292 K) [1]
Solubility in Alcohol Soluble [1]

Solubility in Chloroform Very soluble [1]
Standard Molar Entropy (S°y,s) 276.3 J/(mol-K) [1]
Heat Capacity (c)) 49.2 J/(mol-K) [1]

Synthesis of Bromofluoromethane
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While several methods exist for preparing bromofluoromethane, the most effective one involves the

reductive debromination of dibromofluoromethane [1]. This method provides the highest yield.

The synthesis workflow involves a specific chemical reaction, which can be visualized as follows:

Reactant

Dibromofluoromethane
(CHBr2F)

Reductive Debromination Product Bromofluoromethane
Reaction (CH2BrF)

Reducing Agent

Organotin Hydride
(e.g., Tributyltin Hydride)

Click to download full resolution via product page
Synthesis pathway for Bromofluoromethane

The detailed methodology, based on a patented process, is as follows [2]:

e Objective: To prepare Bromofluoromethane from Dibromofluoromethane.
¢ Principle: The reaction is a reductive debromination, where two bromine atoms in the precursor
are replaced by hydrogen atoms.
¢ Reagents:
o Dibromofluoromethane (precursor) [2].
o Tributyltin hydride, (CaH9)3SnH, as the organotin hydride reducing agent [2].
e Procedure:
o The reagents are combined under controlled conditions.
o The organotin hydride facilitates the removal of bromine, effectively reducing the dibromo
compound to the monobromo product.
¢ Note on Other Methods: Other less effective preparation methods include using salts of fluoroacetic
acid in a Hunsdiecker-type reaction, or halogen exchange reactions [1].

Important Handling and Regulatory Notes
Bromofluoromethane is not just a laboratory reagent but is also used in the manufacture of pharmaceuticals
and other chemicals [1]. Please be aware of the following:

e Ozone Depletion Potential: Its use is regulated due to its Ozone Depletion Potential of 0.73 [1]. Its
precursor, Dibromofluoromethane, is a Class | Ozone-Depleting Substance with an ODP of 1.0 [2].
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e Specialized Use: An isotopomer of bromofluoromethane that contains the fluorine-18 radioisotope
(CH2Br'8F) is used in radiochemistry, likely for positron emission tomography (PET) imaging [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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